N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H18Cl2N2O2/c1-2-12-3-6-15(7-4-12)23-11-13(9-18(23)24)19(25)22-17-8-5-14(20)10-16(17)21/h3-8,10,13H,2,9,11H2,1H3,(H,22,25)
• InChI Key: BVJCPFLFGSPYQT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl2N2O2
• Molecular Weight: 377.3 g/mol

Description

N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. Adenosine A1 receptor is a G protein-coupled receptor that is widely distributed in the central nervous system, cardiovascular, and immune systems. DPCPX has been extensively studied for its pharmacological and physiological effects, as well as its potential therapeutic applications.

Mechanism of Action

N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide acts as a competitive antagonist of the adenosine A1 receptor, binding to the receptor and preventing the binding of adenosine. Adenosine is an endogenous ligand that activates the receptor, leading to a cascade of downstream signaling events. By blocking the activation of the receptor, N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide can modulate the physiological and pharmacological effects of adenosine.
Biochemical and Physiological Effects:
N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to modulate various physiological and biochemical processes, including neurotransmission, cardiovascular function, and immune responses. It has been shown to increase the release of dopamine and acetylcholine in the brain, leading to improved cognitive function and memory. N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has also been shown to decrease heart rate and blood pressure, making it a potential therapeutic agent for cardiovascular diseases. In addition, N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to modulate immune responses, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has several advantages as a research tool, including its potency and selectivity for the adenosine A1 receptor. It is also well-characterized and widely available, making it a convenient tool for researchers. However, N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has some limitations, including its potential off-target effects and its limited solubility in aqueous solutions. Researchers should take these limitations into account when designing experiments using N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide.

Future Directions

There are several future directions for research on N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide. One potential direction is to investigate its therapeutic potential for various diseases, such as cardiovascular diseases and inflammatory diseases. Another direction is to investigate the mechanisms of action of other drugs that target the adenosine A1 receptor, such as caffeine and theophylline. Finally, further studies are needed to better understand the physiological and biochemical effects of N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide, as well as its potential side effects and limitations as a research tool.

Synthesis Methods

N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide can be synthesized through a multi-step process that involves the reaction of 2,4-dichlorophenylacetonitrile with 4-ethylbenzaldehyde to form an intermediate, which is then converted to the final product through a series of reactions. The synthesis of N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been optimized to improve yield and purity, and it is now a well-established method in the field of organic chemistry.

Scientific Research Applications

N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been widely used in scientific research to investigate the role of adenosine A1 receptor in various physiological and pathological processes. It has been shown to modulate neurotransmission, cardiovascular function, and immune responses. N-(2,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has also been used to study the mechanisms of action of other drugs that target the adenosine A1 receptor, such as caffeine and theophylline.